Fipronil-sulfide

Description

Fipronil sulfide is a chemical compound and a stable degradate of the broad-spectrum insecticide fipronil . Fipronil, belonging to the phenylpyrazole family, acts on the gamma-aminobutyric acid (GABA) receptor in the central nervous system of insects . It is used widely in agriculture, structural pest control, and veterinary medicine to control various insect pests . The primary outdoor application of fipronil involves spraying around buildings to manage nuisance insects like ants .

As fipronil breaks down in the environment, it forms several degradates, including fipronil sulfide, fipronil sulfone, and fipronil desulfinyl . Studies have detected fipronil and its degradates in urban sediments, raising ecological concerns due to their toxicity to aquatic organisms . Notably, some degradates, such as fipronil sulfide and fipronil desulfinyl, can be more toxic than the parent compound to certain aquatic species .

Fipronil sulfone is another relevant degradate of fipronil, with trends in concentrations of the parent compound and the sum of fipronil showing no significant trend . Conversely, the degradates fipronil desulfinyl and fipronil sulfide show a significant increase, and fipronil sulfone shows a significant decrease . Fipronil's toxicity to aquatic organisms has led to its inclusion in water monitoring programs . The acceptable daily intake (ADI) of fipronil is 0.0002 mg/kg bw/day .

• CAS No.: 120067-83-6
• Product Name: Fipronil-sulfide
• Molecular Formula: C12H4Cl2F6N4S
• Molecular Weight: 421.1 g/mol
• IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylsulfanyl)pyrazole-3-carbonitrile
• Standard InChI: InChI=1S/C12H4Cl2F6N4S/c13-5-1-4(11(15,16)17)2-6(14)8(5)24-10(22)9(7(3-21)23-24)25-12(18,19)20/h1-2H,22H2
• Standard InChIKey: FQXWEKADCSXYOC-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C#N)SC(F)(F)F)N)Cl)C(F)(F)F
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C#N)SC(F)(F)F)N)Cl)C(F)(F)F
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 1-(2,6-Dichloro-4-trifluoromethylphenyl)-3-cyano-5-amino-4-(trifluoromethylthio)pyrazole; 5-Amino-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-trifluoromethylthio-1H-pyrazole- 3-carbonitrile
• PubChem Compound: 9953940
• Last Modified: Aug 15 2023